Cas no 894022-69-6 (N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide)

• Product Name: N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide
• CAS No: 894022-69-6
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 5515357
• PubChem ID: 18564481
• Update Time: 2025-10-29

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]azepane-1-carboxamide
• AKOS024623463
• F2024-2030
• N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)azepane-1-carboxamide
• 894022-69-6
• N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide

• Inchi： 1S/C17H22ClN3O2/c18-13-5-7-15(8-6-13)21-12-14(11-16(21)22)19-17(23)20-9-3-1-2-4-10-20/h5-8,14H,1-4,9-12H2,(H,19,23)
• InChI Key： WFTFYDXGWRMBDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)NC(N1CCCCCC1)=O)=O

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide

Comprehensive Overview of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide (CAS 894022-69-6)

The compound N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide, identified by its CAS number 894022-69-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a pyrrolidinone moiety with an azepane ring, linked via a carboxamide group. Its 4-chlorophenyl substituent further enhances its potential for targeted interactions, making it a subject of interest in drug discovery and development.

Recent trends in scientific literature highlight the growing demand for novel heterocyclic compounds like N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity or receptor binding, given its structural similarity to pharmacologically active scaffolds. The compound's lipophilic and hydrogen-bonding properties, attributed to its carboxamide and chlorophenyl groups, suggest promising bioavailability and metabolic stability—key factors in modern drug design.

From an SEO perspective, queries such as "pyrrolidinone derivatives in medicine" or "azepane-based drug candidates 2024" reflect user interest in this niche. The compound’s CAS 894022-69-6 is often searched alongside terms like "structure-activity relationship" and "synthetic routes," indicating a demand for technical insights. Its potential role in addressing neurodegenerative disorders or inflammatory pathways aligns with current biomedical hotspots, further boosting its relevance.

Synthetically, N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylazepane-1-carboxamide can be prepared through multi-step organic reactions, including amide coupling and ring-forming strategies. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing its purity and confirming its stereochemistry. These methodologies are frequently discussed in forums and research papers, catering to chemists seeking optimization protocols.

In conclusion, CAS 894022-69-6 represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its structural complexity and functional versatility position it as a valuable candidate for further investigation, resonating with both academic and industrial audiences. As research progresses, this compound may unlock new therapeutic avenues, reinforcing its status as a high-potential bioactive entity.